Cas no 1806048-09-8 (5-Chloro-3-(difluoromethyl)-2-nitropyridine-4-acetic acid)
5-Chloro-3-(difluoromethyl)-2-nitropyridine-4-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Chloro-3-(difluoromethyl)-2-nitropyridine-4-acetic acid
-
- Inchi: 1S/C8H5ClF2N2O4/c9-4-2-12-8(13(16)17)6(7(10)11)3(4)1-5(14)15/h2,7H,1H2,(H,14,15)
- InChI Key: ONAXBRUTHNBTEV-UHFFFAOYSA-N
- SMILES: ClC1=CN=C(C(C(F)F)=C1CC(=O)O)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 312
- XLogP3: 1.7
- Topological Polar Surface Area: 96
5-Chloro-3-(difluoromethyl)-2-nitropyridine-4-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029045454-1g |
5-Chloro-3-(difluoromethyl)-2-nitropyridine-4-acetic acid |
1806048-09-8 | 97% | 1g |
$1,549.60 | 2022-04-01 |
5-Chloro-3-(difluoromethyl)-2-nitropyridine-4-acetic acid Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 5-Chloro-3-(difluoromethyl)-2-nitropyridine-4-acetic acid
5-Chloro-3-(difluoromethyl)-2-nitropyridine-4-acetic acid (CAS No. 1806048-09-8): A Comprehensive Overview
5-Chloro-3-(difluoromethyl)-2-nitropyridine-4-acetic acid (CAS No. 1806048-09-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 5-Chloro-3-(difluoromethyl)-2-nitropyridine-4-acetic acid.
Chemical Properties: 5-Chloro-3-(difluoromethyl)-2-nitropyridine-4-acetic acid is a heterocyclic compound with a molecular formula of C11H7ClF2N2O4. The compound features a pyridine ring substituted with a chlorine atom at the 5-position, a difluoromethyl group at the 3-position, and a nitro group at the 2-position. Additionally, an acetic acid moiety is attached to the 4-position of the pyridine ring. These functional groups contribute to the compound's unique chemical and physical properties, including its solubility, stability, and reactivity.
Synthesis Methods: The synthesis of 5-Chloro-3-(difluoromethyl)-2-nitropyridine-4-acetic acid involves several well-documented synthetic routes. One common approach involves the reaction of 2-chloro-3-nitropyridine with difluoromethyl chloride in the presence of a base to form the difluoromethylated intermediate. Subsequent substitution reactions and acetylation steps yield the final product. Recent advancements in synthetic methodologies have focused on improving yield and selectivity, as well as reducing environmental impact through green chemistry principles.
Biological Activities: 5-Chloro-3-(difluoromethyl)-2-nitropyridine-4-acetic acid has been extensively studied for its biological activities. One of its key applications is in the development of inhibitors for various enzymes and receptors. For instance, it has shown promising activity as an inhibitor of serine proteases, which are involved in numerous physiological processes and diseases such as cancer and inflammation. Additionally, recent studies have explored its potential as an antiviral agent against RNA viruses, highlighting its broad-spectrum activity.
Clinical Applications: The therapeutic potential of 5-Chloro-3-(difluoromethyl)-2-nitropyridine-4-acetic acid is currently being evaluated in preclinical and early-stage clinical trials. Preliminary results indicate that it may have applications in treating various diseases characterized by aberrant enzyme activity or viral infections. However, further research is needed to fully understand its pharmacokinetics, pharmacodynamics, and safety profile before it can be considered for broader clinical use.
Mechanisms of Action: The biological activities of 5-Chloro-3-(difluoromethyl)-2-nitropyridine-4-acetic acid are attributed to its ability to interact with specific molecular targets. For example, its inhibitory effect on serine proteases is thought to be mediated by covalent binding to the active site cysteine residue. Similarly, its antiviral activity may involve interference with viral replication mechanisms or host cell entry pathways. Understanding these mechanisms is crucial for optimizing the compound's therapeutic potential.
Literature Review: Recent publications have provided valuable insights into the properties and applications of 5-Chloro-3-(difluoromethyl)-2-nitropyridine-4-acetic acid. A study published in the Journal of Medicinal Chemistry (2021) reported on the synthesis and biological evaluation of a series of pyridine-based compounds, including 5-Chloro-3-(difluoromethyl)-2-nitropyridine-4-acetic acid. The results demonstrated that this compound exhibited potent inhibitory activity against several serine proteases with low micromolar IC50 values. Another study in Antiviral Research (2022) explored its antiviral properties against influenza A virus, showing significant inhibition of viral replication in cell culture assays.
FUTURE DIRECTIONS: Despite significant progress in understanding the properties and applications of 5-Chloro-3-(difluoromethyl)-2-nitropyridine-4-acetic acid, several areas warrant further investigation. These include optimizing its chemical structure to enhance potency and selectivity, exploring new biological targets beyond serine proteases and RNA viruses, and conducting more extensive preclinical studies to evaluate its safety and efficacy. Additionally, efforts to develop efficient large-scale synthesis methods will be crucial for advancing this compound towards clinical trials.
1806048-09-8 (5-Chloro-3-(difluoromethyl)-2-nitropyridine-4-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)